Cas no 2378489-94-0 (rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine)

• Product Name: rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine
• CAS No: 2378489-94-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6051259
• PubChem ID: 145903574
• Update Time: 2025-10-27

rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6736246
• rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine
• 2378489-94-0

• Inchi： 1S/C10H12BrNO/c1-6-8-4-7(11)2-3-9(8)13-10(6)5-12/h2-4,6,10H,5,12H2,1H3/t6-,10-/m0/s1
• InChI Key： NOODNQFNJYYKDV-WKEGUHRASA-N
• SMILES： BrC1C=CC2=C(C=1)[C@H](C)[C@H](CN)O2

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine

Comprehensive Overview of rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine (CAS No. 2378489-94-0)

The compound rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine (CAS No. 2378489-94-0) is a chiral benzofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo substitution and the methanamine functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its stereochemistry, as the rac-[(2R,3S)] configuration can influence binding affinity and selectivity in drug-target interactions.

In recent years, the demand for chiral building blocks like rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine has surged due to their role in developing enantioselective catalysts and therapeutics. This compound’s benzofuran core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and CNS-targeting properties. Its CAS No. 2378489-94-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

The synthesis and applications of rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine align with trends in green chemistry and sustainable drug development. Scientists are exploring eco-friendly catalytic methods to produce such chiral amines, addressing concerns about waste reduction and energy efficiency. Additionally, its bromo moiety offers versatility for further functionalization via cross-coupling reactions, a hot topic in click chemistry and fragment-based drug design.

From an SEO perspective, common queries related to this compound include "benzofuran derivatives in drug discovery," "chiral amine synthesis techniques," and "CAS 2378489-94-0 suppliers." These keywords highlight the intersection of academic interest and industrial demand. The compound’s potential in neuropharmacology is also a growing area of exploration, as benzofuran analogs are studied for modulating neurotransmitter systems.

Quality control and analytical characterization of rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine rely on advanced techniques like HPLC, NMR, and mass spectrometry. Ensuring enantiomeric purity is critical, given the rising regulatory emphasis on chiral drug approval standards. Suppliers often provide certificates of analysis (CoA) detailing parameters such as optical rotation and residual solvents, which are vital for compliance with ICH guidelines.

In summary, rac-[(2R,3S)-5-bromo-3-methyl-2,3-dihydro-1-benzofuran-2-yl]methanamine (CAS No. 2378489-94-0) exemplifies the convergence of synthetic innovation and therapeutic potential. Its role in precision medicine and catalysis continues to inspire multidisciplinary research, making it a compound of enduring scientific and commercial value.